Cas no 1559889-41-6 (4-Heptanol, 3-(aminomethyl)-4,5-dimethyl-)

• Product Name: 4-Heptanol, 3-(aminomethyl)-4,5-dimethyl-
• CAS No: 1559889-41-6
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5275696
• Update Time: 2025-07-14

4-Heptanol, 3-(aminomethyl)-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Heptanol, 3-(aminomethyl)-4,5-dimethyl-
• 3-(Aminomethyl)-4,5-dimethylheptan-4-ol

• Inchi： 1S/C10H23NO/c1-5-8(3)10(4,12)9(6-2)7-11/h8-9,12H,5-7,11H2,1-4H3
• InChI Key： TZQVHTAEWKTQDS-UHFFFAOYSA-N
• SMILES： CCC(CN)C(C)(O)C(C)CC

Additional information on 4-Heptanol, 3-(aminomethyl)-4,5-dimethyl-

Introduction to 4-Heptanol, 3-(aminomethyl)-4,5-dimethyl- (CAS No. 1559889-41-6)

4-Heptanol, 3-(aminomethyl)-4,5-dimethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 1559889-41-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents and fine chemicals. The presence of both amine and alcohol functional groups, coupled with its dimethyl substitution pattern, endows this molecule with a diverse range of chemical reactivities and potential biological activities.

The molecular structure of 4-Heptanol, 3-(aminomethyl)-4,5-dimethyl- consists of a heptane backbone with substituents that modulate its electronic and steric properties. The primary functional groups include a secondary amine at the 3-position and two methyl groups at the 4- and 5-positions, which contribute to its overall steric hindrance and electronic distribution. This structural configuration allows for versatile synthetic pathways, enabling chemists to explore its utility in constructing more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of 4-Heptanol, 3-(aminomethyl)-4,5-dimethyl- due to its structural similarities to known bioactive compounds. Research has indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymatic pathways relevant to inflammatory diseases and metabolic disorders. For instance, studies have suggested that modifications at the amine and alcohol positions could enhance binding affinity to target proteins, potentially leading to the development of new drug candidates.

The synthesis of 4-Heptanol, 3-(aminomethyl)-4,5-dimethyl- involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the alkylation of an appropriate precursor with methylating agents followed by selective functionalization at the desired positions. The reaction conditions must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream applications.

From a biochemical perspective, the secondary amine group in 4-Heptanol, 3-(aminomethyl)-4,5-dimethyl- can participate in hydrogen bonding interactions with biological targets, making it a valuable moiety for designing molecules with enhanced solubility and bioavailability. Additionally, the dimethyl substitution at the 4- and 5-positions introduces steric bulk that can influence enzyme-substrate interactions, providing a means to modulate activity profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic stability of 4-Heptanol, 3-(aminomethyl)-4,5-dimethyl- derivatives before experimental synthesis. Molecular docking studies have shown that this compound can interact with various receptors and enzymes involved in signal transduction pathways. Such insights are crucial for guiding medicinal chemists in designing molecules with improved pharmacokinetic properties.

The industrial applications of 4-Heptanol, 3-(aminomethyl)-4,5-dimethyl- extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it a suitable precursor for synthesizing chiral auxiliaries and ligands used in asymmetric catalysis. Furthermore, its ability to undergo selective modifications allows for the production of fine chemicals with tailored properties for industrial processes.

In conclusion,4-Heptanol, 3-(aminomethyl)-,4,,5-dimethyl-, CAS No. 1559889-41-6, represents a versatile intermediate with significant potential in drug discovery and chemical synthesis. Its unique structural attributes and reactivity patterns continue to drive innovation in both academic research and industrial applications. As our understanding of its pharmacological properties evolves,this compound is poised to play an increasingly important role in the development of next-generation therapeutics.